Cas no 1563334-70-2 (4-fluoro-1-(2-nitroethenyl)-2-(trifluoromethyl)benzene)

• Product Name: 4-fluoro-1-(2-nitroethenyl)-2-(trifluoromethyl)benzene
• CAS No: 1563334-70-2
• MF: C₉H₅F₄NO₂
• MW: 235.13511633873
• CID: 5880970
• PubChem ID: 81647562
• Update Time: 2024-01-12

4-fluoro-1-(2-nitroethenyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-(2-nitroethenyl)-2-(trifluoromethyl)benzene
• AKOS020227354
• EN300-1932225
• 1563334-70-2

• Inchi： 1S/C9H5F4NO2/c10-7-2-1-6(3-4-14(15)16)8(5-7)9(11,12)13/h1-5H/b4-3+
• InChI Key： CTZWVDNABJIDCM-ONEGZZNKSA-N
• SMILES： FC(C1C=C(C=CC=1/C=C/[N+](=O)[O-])F)(F)F

Computed Properties

• Exact Mass: 235.02564105g/mol
• Monoisotopic Mass: 235.02564105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes